4-chloro-5-nitro-1-tosyl-1H-pyrrolo[2,3-b]pyridine
Overview
Description
4-chloro-5-nitro-1-tosyl-1H-pyrrolo[2,3-b]pyridine is a chemical compound with the molecular formula C14H10ClN3O4S . It has a molecular weight of 351.8 g/mol . The IUPAC name for this compound is 4-chloro-1-(4-methylphenyl)sulfonyl-5-nitropyrrolo[2,3-b]pyridine .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrrolo[2,3-b]pyridine core, which is substituted at the 4-position with a chlorine atom, at the 5-position with a nitro group, and at the 1-position with a tosyl group .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 351.8 g/mol, a topological polar surface area of 106 Ų, and a complexity of 553 . It has no hydrogen bond donors, five hydrogen bond acceptors, and two rotatable bonds .Scientific Research Applications
Synthesis of Condensed Heterocycles : Aiello et al. (1978) developed a new synthesis method for condensed heterocycles from isoxazole derivatives, enabling the construction of the pyrrolo[3,2-b] pyridine ring, which is closely related to the chemical structure of interest (Aiello et al., 1978).
Catalysis in Chemical Reactions : Čikotienė et al. (2007) reported that pyridine catalyzes the rearrangement of certain pyrimidines into pyrrolo[3,2-d]pyrimidine oxides (Čikotienė et al., 2007).
Synthesis of Polysubstituted Pyrrolopyrimidinones : A study by Čikotienė et al. (2008) presented a method for synthesizing polysubstituted pyrrolo[3,2-d]pyrimidin-7-one 5-oxides, a class of compounds that includes structures similar to 4-chloro-5-nitro-1-tosyl-1H-pyrrolo[2,3-b]pyridine (Čikotienė et al., 2008).
Antiproliferative Activity in Cancer Research : Zhang et al. (2019) discovered a new hit compound with promising antiproliferative activity against human colon cancer cells, utilizing a scaffold similar to the compound (Zhang et al., 2019).
Study of Molecular Structure and Stability : Hazra et al. (2012) investigated the topological features and electronic structure of 4-chloro-1H-pyrrolo[2,3-b]pyridine, highlighting its high kinetic stability and the covalent nature of its bonds (Hazra et al., 2012).
Potential in Organic Synthesis and Drug Discovery : Klemm et al. (1985) and Figueroa‐Pérez et al. (2006) explored the chemistry of thienopyridines and the efficient synthesis of azaindoles, respectively, demonstrating the potential of similar compounds in organic synthesis and drug discovery (Klemm et al., 1985); (Figueroa‐Pérez et al., 2006).
Electrochemical and Semiconducting Properties : Zhou et al. (2019) studied nitrogen-embedded small molecules, including chlorinated pyridines, for their promising electrochemical and semiconducting properties, applicable in fields like field-effect transistors (Zhou et al., 2019).
Mechanism of Action
While the specific mechanism of action for 4-chloro-5-nitro-1-tosyl-1H-pyrrolo[2,3-b]pyridine is not mentioned in the search results, compounds with a similar pyrrolo pyridine scaffold have been studied as potential inhibitors of human neutrophil elastase (HNE) . Docking experiments have shown that the orientation of active pyrrolo pyridines in the HNE catalytic triad correlates with the effectiveness of the inhibitor interaction with the enzyme .
Safety and Hazards
The safety information available indicates that 4-chloro-5-nitro-1-tosyl-1H-pyrrolo[2,3-b]pyridine may cause skin irritation (H315) and serious eye damage (H319) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), wearing protective gloves/protective clothing/eye protection/face protection (P280), and getting medical advice/attention if skin irritation or rash occurs (P333+P313) .
Properties
IUPAC Name |
4-chloro-1-(4-methylphenyl)sulfonyl-5-nitropyrrolo[2,3-b]pyridine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClN3O4S/c1-9-2-4-10(5-3-9)23(21,22)17-7-6-11-13(15)12(18(19)20)8-16-14(11)17/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUEDKJPOBOGQPE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2C=CC3=C(C(=CN=C32)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1421338-17-1 | |
Record name | 4-chloro-5-nitro-1-tosyl-1H-pyrrolopyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.